2-[(1,3-Benzodioxol-5-yloxy)methyl]-5-(2-ethoxyphenyl)-1,3,4-oxadiazole

• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yloxymethyl)-5-(2-ethoxyphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C18H16N2O5/c1-2-21-14-6-4-3-5-13(14)18-20-19-17(25-18)10-22-12-7-8-15-16(9-12)24-11-23-15/h3-9H,2,10-11H2,1H3
• InChI Key: OSDVZXPMFCLPHK-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C2=NN=C(O2)COC3=CC4=C(C=C3)OCO4

Description

2-[(1,3-Benzodioxol-5-yloxy)methyl]-5-(2-ethoxyphenyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential in various applications. This compound is a member of the oxadiazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-[(1,3-Benzodioxol-5-yloxy)methyl]-5-(2-ethoxyphenyl)-1,3,4-oxadiazole is not fully understood. However, it has been suggested that the compound exerts its antitumor activity through the induction of apoptosis, which is a programmed cell death mechanism. It has also been proposed that the compound may inhibit the activity of certain enzymes involved in tumor growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-[(1,3-Benzodioxol-5-yloxy)methyl]-5-(2-ethoxyphenyl)-1,3,4-oxadiazole can induce significant changes in biochemical and physiological parameters. It has been found to decrease the levels of inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, it has been shown to inhibit the growth of certain bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(1,3-Benzodioxol-5-yloxy)methyl]-5-(2-ethoxyphenyl)-1,3,4-oxadiazole in lab experiments include its potent antitumor activity, broad-spectrum antimicrobial activity, and ability to modulate various biochemical and physiological parameters. However, some limitations of using this compound in lab experiments include its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of 2-[(1,3-Benzodioxol-5-yloxy)methyl]-5-(2-ethoxyphenyl)-1,3,4-oxadiazole. One direction is to investigate the compound's potential in the treatment of other diseases, such as diabetes and neurodegenerative disorders. Another direction is to explore the compound's mechanism of action in greater detail, which could lead to the development of more potent derivatives. Additionally, the potential synergistic effects of this compound with other drugs could be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 2-[(1,3-Benzodioxol-5-yloxy)methyl]-5-(2-ethoxyphenyl)-1,3,4-oxadiazole can be achieved through a multi-step reaction. The first step involves the reaction of 2-ethoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-5-(1,3-benzodioxol-5-yloxy)methyl-1,3,4-oxadiazole to give the desired compound.

Scientific Research Applications

2-[(1,3-Benzodioxol-5-yloxy)methyl]-5-(2-ethoxyphenyl)-1,3,4-oxadiazole has been extensively studied for its potential in various scientific research applications. It has been found to exhibit significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has been shown to possess anti-inflammatory, antioxidant, and antimicrobial properties.